(R)-1-(3-Fluorophenyl)pyrrolidin-3-OL

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: (3R)-1-(3-fluorophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H12FNO/c11-8-2-1-3-9(6-8)12-5-4-10(13)7-12/h1-3,6,10,13H,4-5,7H2/t10-/m1/s1
• InChI Key: YZSNQEGPANCTAL-SNVBAGLBSA-N
• Isomeric SMILES: C1CN(C[C@@H]1O)C2=CC(=CC=C2)F
• Canonical SMILES: C1CN(CC1O)C2=CC(=CC=C2)F

Description

(R)-1-(3-Fluorophenyl)pyrrolidin-3-OL is a chiral pyrrolidine derivative characterized by a hydroxyl group at the 3-position of the pyrrolidine ring and a 3-fluorophenyl substituent attached to the nitrogen atom. The compound’s stereochemistry, specified by the (R)-configuration at the hydroxyl-bearing carbon, is critical for its physicochemical and biological properties. Pyrrolidine derivatives are widely explored in medicinal chemistry due to their conformational rigidity and ability to act as bioisosteres for peptide bonds or other heterocycles. The 3-fluorophenyl group enhances lipophilicity and may influence binding affinity in biological systems through hydrophobic or π-π interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Patent Literature

The European Patent Application EP 4 374 877 A2 describes several fluorophenyl-pyrrolidine derivatives synthesized as intermediates or active pharmaceutical ingredients. Key examples include:

Example 6 and Example 11:

• Example 6 : (4aR)-1-[(3-Fluorophenyl)methyl]-4-hydroxy-4a-methyl-N-[5-methyl-2-(trifluoromethyl)furan-3-yl]-2-oxo-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide.
• Example 11 : (4aR)-1-[(3-Fluorophenyl)methyl]-4-hydroxy-N-[5-methyl-2-(trifluoromethyl)furan-3-yl]-2-oxo-4a-propyl-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide.

Comparison with (R)-1-(3-Fluorophenyl)pyrrolidin-3-OL :

Feature	(R)-1-(3-Fluorophenyl)pyrrolidin-3-OL	Example 6/11 Derivatives
Core Structure	Simple pyrrolidine ring	Pyrrolo[1,2-b]pyridazine fused ring
Substituents	3-Fluorophenyl, -OH at C3	3-Fluorophenylmethyl, trifluoromethyl furan, methyl/propyl groups
Stereochemistry	(R)-configuration at C3	(4aR)-configuration in fused ring
Functional Groups	Hydroxyl, fluorophenyl	Carboxamide, ketone, hydroxyl

Key Differences :

• The patent compounds feature a more complex fused-ring system (pyrrolo-pyridazine) and additional substituents (e.g., trifluoromethyl furan), likely enhancing target specificity or metabolic stability compared to the simpler pyrrolidine scaffold of the target compound.

Pyridine-Based Pyrrolidine Derivatives

The Catalog of Pyridine Compounds (2017) lists 3-(2-Fluoro-6-(pyrrolidin-1-yl)pyridin-3-yl)prop-2-yn-1-ol , a pyridine-pyrrolidine hybrid.

Comparison :

Feature	(R)-1-(3-Fluorophenyl)pyrrolidin-3-OL	Pyridine-Pyrrolidine Hybrid
Core Structure	Pyrrolidine	Pyridine + pyrrolidine
Substituents	3-Fluorophenyl, -OH at C3	Fluoropyridinyl, propargyl alcohol
Electronic Effects	Non-aromatic pyrrolidine	Aromatic pyridine ring
Potential Applications	Ligand for CNS targets	Catalysis or metal-binding motifs

Key Differences :

• In contrast, the target compound’s non-aromatic pyrrolidine may prioritize flexibility in drug-receptor binding .

Sulfanyl Pyrazole Derivatives

outlines sulfanyl pyrazole compounds (e.g., 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ). While structurally distinct, these share functional group similarities:

Comparison :

Feature	(R)-1-(3-Fluorophenyl)pyrrolidin-3-OL	Sulfanyl Pyrazole Derivatives
Core Structure	Pyrrolidine	Pyrazole
Substituents	Fluorophenyl, hydroxyl	Chlorophenylsulfanyl, trifluoromethyl
Pharmacological Role	Potential CNS agent	Antimicrobial or anti-inflammatory

Key Differences :

• The sulfanyl pyrazole’s sulfur atom and trifluoromethyl group enhance electrophilicity, making it suitable for covalent inhibition or metabolic resistance. The target compound’s hydroxyl group may instead favor reversible interactions .